Cas no 1236862-28-4 (3-(Azetidin-3-yloxy)pyridine hydrochloride)

• Product Name: 3-(Azetidin-3-yloxy)pyridine hydrochloride
• CAS No: 1236862-28-4
• MF: C₈H₁₁ClN₂O
• MW: 186.638740777969
• CID: 5059434
• PubChem ID: 118991731
• Update Time: 2025-06-08

3-(Azetidin-3-yloxy)pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Azetidin-3-yloxy)pyridine hydrochloride
• SB51667
• 3-(3-Azetidinyloxy)pyridine hydrochloride
• 1236862-28-4
• DB-150618
• 3-(Azetidin-3-yloxy)pyridinehydrochloride
• SCHEMBL21749896

• Inchi： 1S/C8H10N2O.ClH/c1-2-7(4-9-3-1)11-8-5-10-6-8;/h1-4,8,10H,5-6H2;1H
• InChI Key： SWUPQAFIEWLDPO-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=NC=CC=1)C1CNC1

Computed Properties

• Exact Mass: 186.0559907g/mol
• Monoisotopic Mass: 186.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.2

Additional information on 3-(Azetidin-3-yloxy)pyridine hydrochloride

Introduction to 3-(Azetidin-3-yloxy)pyridine Hydrochloride (CAS No. 1236862-28-4)

3-(Azetidin-3-yloxy)pyridine hydrochloride (CAS No. 1236862-28-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique azetidine and pyridine moieties, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of 3-(Azetidin-3-yloxy)pyridine hydrochloride consists of a pyridine ring linked to an azetidine ring via an ether linkage. The presence of the azetidine ring, a four-membered heterocyclic compound, imparts unique conformational flexibility and electronic properties to the molecule. These properties are crucial for its interactions with biological targets, such as receptors and enzymes.

Recent studies have highlighted the potential of 3-(Azetidin-3-yloxy)pyridine hydrochloride in modulating the activity of nicotinic acetylcholine receptors (nAChRs). nAChRs are ligand-gated ion channels that play a critical role in various physiological processes, including neurotransmission, cognition, and pain modulation. The ability of this compound to selectively bind to specific subtypes of nAChRs makes it a valuable tool for investigating the functional roles of these receptors in health and disease.

In addition to its potential as a research tool, 3-(Azetidin-3-yloxy)pyridine hydrochloride has shown promise in the development of novel therapeutic agents. Preclinical studies have demonstrated its efficacy in models of cognitive disorders, such as Alzheimer's disease and schizophrenia. These findings suggest that this compound may have neuroprotective properties and could be developed into a drug for treating cognitive impairments.

The pharmacokinetic properties of 3-(Azetidin-3-yloxy)pyridine hydrochloride have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. Its high oral bioavailability and low toxicity make it an attractive candidate for further clinical development.

In terms of safety and toxicity, preclinical studies have indicated that 3-(Azetidin-3-yloxy)pyridine hydrochloride is well-tolerated at therapeutic doses. However, as with any new compound, comprehensive safety evaluations are necessary before it can be advanced to clinical trials. Ongoing research is focused on optimizing its formulation and delivery methods to enhance its therapeutic efficacy while minimizing potential side effects.

The synthesis of 3-(Azetidin-3-yloxy)pyridine hydrochloride involves several steps, including the formation of the azetidine ring and its subsequent coupling with the pyridine moiety. Various synthetic routes have been developed to improve the yield and purity of the final product. These methods often involve the use of transition metal catalysts and mild reaction conditions to ensure high selectivity and efficiency.

In conclusion, 3-(Azetidin-3-yloxy)pyridine hydrochloride (CAS No. 1236862-28-4) is a versatile compound with significant potential in both research and therapeutic applications. Its unique chemical structure and biological activities make it an important molecule for further investigation in the fields of medicinal chemistry and pharmaceutical science. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a crucial role in advancing our understanding and treatment of various diseases.